Cas no 73832-13-0 (6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one)

6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one structure
73832-13-0 structure
Product name:6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
CAS No:73832-13-0
MF:C16H14FN3O2
MW:299.299666881561
CID:1766632
PubChem ID:63277

6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one
    • 6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4-one
    • 6-Amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-4(3H)-quinazolinone
    • DTXSID60224341
    • BRN 0832155
    • 73832-13-0
    • 4(3H)-Quinazolinone, 6-amino-2-(fluoromethyl)-3-(2-(hydroxymethyl)phenyl)-
    • Inchi: InChI=1S/C16H14FN3O2/c17-8-15-19-13-6-5-11(18)7-12(13)16(22)20(15)14-4-2-1-3-10(14)9-21/h1-7,21H,8-9,18H2
    • InChI Key: HYUGVWIOGNFIDX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)CO)N2C(=NC3=C(C2=O)C=C(C=C3)N)CF

Computed Properties

  • Exact Mass: 299.107
  • Monoisotopic Mass: 299.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.9A^2

Experimental Properties

  • Density: 1.39
  • Boiling Point: 562°C at 760 mmHg
  • Flash Point: 293.7°C
  • Refractive Index: 1.659

6-amino-2-(fluoromethyl)-3-[2-(hydroxymethyl)phenyl]quinazolin-4(3H)-one Related Literature

Recommend Articles

Recommended suppliers
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.